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Compound of Interest

Compound Name: Octyltrimethylammonium bromide

Cat. No.: B1223165 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Octyltrimethylammonium bromide.

This guide provides immediate, essential safety protocols and logistical plans for its use and

disposal, fostering a secure research environment.

Chemical Identification and Hazards:

Identifier Value

Chemical Name n-Octyltrimethylammonium Bromide

CAS Number 2083-68-3

Molecular Formula C₁₁H₂₆BrN

Physical Form Solid powder[1]

Hazard Statements

Causes skin irritation.[2][3] Causes serious eye

irritation.[2][3] May cause respiratory irritation.[1]

[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.[5]
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Protection Type Specific Equipment Rationale

Eye Protection

Goggles or safety glasses with

side-shields.[6] A face shield

may be required in situations

with a higher risk of splashing.

[3]

To prevent eye contact which

can cause serious irritation.[2]

[6]

Skin and Body Protection

Chemical-resistant gloves

(e.g., PVC or neoprene).[7]

Long-sleeved clothing and a

chemical-resistant apron.[6]

Protective boots may be

necessary depending on the

scale of handling.[3]

To avoid skin contact which

can cause irritation.[2][6]

Respiratory Protection

An effective dust mask or a

NIOSH/MSHA approved

respirator should be used,

particularly when generating

dust or in poorly ventilated

areas.[5][6]

To prevent inhalation, which

may cause respiratory tract

irritation.[4][6]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Work in a well-ventilated area.[6]

Utilize process enclosures, local exhaust ventilation, or a chemical fume hood to minimize

airborne exposure.[5][6]

Ensure an eyewash station and safety shower are readily accessible.[2][5]

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe in the dust.[6]
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Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[6]

Store in a dry, cool, and well-ventilated place, protected from moisture as the substance is

hygroscopic.[2][6]

Keep away from heat and sources of ignition.[6]

3. Emergency Procedures:

Exposure Type Immediate Action

Eye Contact

Immediately rinse cautiously with water for

several minutes.[2][6] Remove contact lenses if

present and easy to do. Continue rinsing.[2][6] If

eye irritation persists, seek medical attention.[2]

[6]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash the affected area with plenty of soap and

water.[2][6] If skin irritation occurs, get medical

advice.[2]

Inhalation

Move the person to fresh air.[2][6] If breathing is

difficult, give oxygen.[6] If not breathing, give

artificial respiration.[6] Seek medical attention.

[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth.[2] Never

give anything by mouth to an unconscious

person.[6] Obtain immediate medical attention.

[2][6]

Spill

For minor spills, use appropriate tools to put the

spilled solid in a suitable waste disposal

container.[6] For major spills, alert the fire

brigade and move upwind.[8] Prevent the spill

from entering drains or waterways.[6][8]
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Disposal Plan
Proper disposal of Octyltrimethylammonium bromide and its contaminated materials is

crucial to prevent environmental harm.

Waste Collection:

Solid Waste: Collect pure chemical waste and any contaminated materials (e.g., gloves,

weighing paper) in a dedicated and clearly labeled hazardous waste container.[5]

Liquid Waste: Collect solutions in a separate, leak-proof hazardous waste container.[5]

Disposal Route:

Disposal must be carried out by a licensed hazardous waste disposal company.[2][5]

Do not dispose of into the sanitary sewer system or general waste.[5]

Follow all local and national regulations for hazardous waste disposal.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1223165?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Decyltrimethylammonium_Bromide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Decyltrimethylammonium_Bromide_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/CN/zh/sds/O0163_CN_EN.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Decyltrimethylammonium_Bromide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Decyltrimethylammonium_Bromide_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/CN/zh/sds/O0163_CN_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Review SDS

- Wear full PPE
- Ensure proper ventilation

Handling
- Work in fume hood

- Avoid dust generation
- Keep container closed

Use in Experiment
- Follow protocol

- Avoid contact and inhalation

Emergency Response
(Spill, Exposure)

Decontamination
- Clean work area

- Decontaminate equipment

Waste Collection
- Segregate solid & liquid waste
- Use labeled, sealed containers

Disposal
- Contact licensed waste disposal company

- Follow institutional procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Octyltrimethylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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